1-(4-bromophenyl)-5-[2-methyl-4-(4-morpholinyl)benzylidene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• IUPAC Name: (5E)-1-(4-bromophenyl)-5-[(2-methyl-4-morpholin-4-ylphenyl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C22H20BrN3O3S/c1-14-12-18(25-8-10-29-11-9-25)5-2-15(14)13-19-20(27)24-22(30)26(21(19)28)17-6-3-16(23)4-7-17/h2-7,12-13H,8-11H2,1H3,(H,24,27,30)/b19-13+
• InChI Key: LZVHRLIYINIJOG-CPNJWEJPSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2CCOCC2)C=C3C(=O)NC(=S)N(C3=O)C4=CC=C(C=C4)Br
• Isomeric SMILES: CC1=C(C=CC(=C1)N2CCOCC2)/C=C/3\C(=O)NC(=S)N(C3=O)C4=CC=C(C=C4)Br
• Molecular Formula: C22H20BrN3O3S
• Molecular Weight: 486.4 g/mol

Description

1-(4-bromophenyl)-5-[2-methyl-4-(4-morpholinyl)benzylidene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is a useful research compound. Its molecular formula is C22H20BrN3O3S and its molecular weight is 486.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 485.04088 g/mol and the complexity rating of the compound is 716. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Reactions

Research has delved into the synthesis and reactions of pyrimidine derivatives, showcasing the versatility of these compounds in chemical transformations. For instance, Kinoshita et al. (1992) explored nucleophilic reactions of pyrimidine derivatives, revealing the formation of various substituted compounds through reactions with nucleophiles like sodium methoxide, silver nitrate, and potassium thiocyanate, among others. This study emphasizes the chemical flexibility and potential utility of these compounds in synthesizing diverse chemical structures (Kinoshita et al., 1992).

Biological Activities and Applications

Further research has also highlighted the potential biological activities of pyrimidine derivatives and related compounds. Studies have synthesized various derivatives and evaluated them for potential anti-inflammatory, analgesic, antiparkinsonian, and antihypertensive activities. For example, Amr et al. (2009) synthesized a series of substituted pyridine derivatives from 2-chloro-6-ethoxy-4-acetylpyridine and assessed their analgesic and antiparkinsonian activities, comparing them to reference drugs such as Valdecoxib® and Benzatropine®. Their findings suggest that these compounds may possess significant therapeutic potential (Amr et al., 2009).